2-(2-methoxyphenoxy)-N-[2-(4-methoxyphenyl)ethyl]acetamide

• IUPAC Name: 2-(2-methoxyphenoxy)-N-[2-(4-methoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C18H21NO4/c1-21-15-9-7-14(8-10-15)11-12-19-18(20)13-23-17-6-4-3-5-16(17)22-2/h3-10H,11-13H2,1-2H3,(H,19,20)
• InChI Key: YHYJRYZNNCNANY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)COC2=CC=CC=C2OC
• Molecular Formula: C18H21NO4
• Molecular Weight: 315.4 g/mol

Description

2-(2-methoxyphenoxy)-N-[2-(4-methoxyphenyl)ethyl]acetamide, commonly known as O-1918, is a synthetic compound that has been studied for its potential therapeutic applications. It belongs to the class of compounds known as fatty acid amide hydrolase (FAAH) inhibitors, which are being investigated for their ability to modulate the endocannabinoid system.

Mechanism of Action

O-1918 is an 2-(2-methoxyphenoxy)-N-[2-(4-methoxyphenyl)ethyl]acetamide inhibitor, which means that it blocks the enzyme responsible for breaking down endocannabinoids such as anandamide. This leads to an increase in the levels of endocannabinoids in the body, which can have a variety of effects on physiological processes.
Biochemical and Physiological Effects
O-1918 has been shown to have a number of biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines, and it has also been shown to have anti-cancer effects in a variety of cell lines.

Advantages and Limitations for Lab Experiments

One advantage of using O-1918 in lab experiments is that it is a selective 2-(2-methoxyphenoxy)-N-[2-(4-methoxyphenyl)ethyl]acetamide inhibitor, which means that it specifically targets this enzyme without affecting other enzymes in the body. However, one limitation of using O-1918 is that it has relatively poor solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are a number of potential future directions for research on O-1918. One area of interest is its potential use as a therapeutic agent for pain management, particularly in cases where opioids are not effective or are contraindicated. Another area of interest is its potential use in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease. Additionally, further research is needed to fully understand the anti-cancer effects of O-1918 and to explore its potential use in cancer therapy.

Synthesis Methods

O-1918 can be synthesized using a multi-step process involving the reaction of 2-methoxyphenol with 4-methoxyphenylacetic acid, followed by the addition of ethyl chloroacetate and sodium hydroxide. The resulting product is then purified using column chromatography.

Scientific Research Applications

O-1918 has been studied for its potential therapeutic applications in a variety of areas, including pain management, inflammation, and cancer. It has been shown to have analgesic effects in animal models of pain, and it has also been found to reduce inflammation in a variety of tissues.